Cas no 120610-89-1 (Proline, 5-thioxo-)

• Product Name: Proline, 5-thioxo-
• CAS No: 120610-89-1
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• CID: 133211
• PubChem ID: 14410372
• Update Time: 2025-04-19

Proline, 5-thioxo- Chemical and Physical Properties

Names and Identifiers

• Proline, 5-thioxo-
• Proline, 5-thioxo- (9CI)
• 120610-89-1
• SCHEMBL5902450
• (S)-5-thioxopyrrolidine-2-carboxylic acid
• AKOS006354268
• (2S)-5-SULFANYLIDENEPYRROLIDINE-2-CARBOXYLIC ACID

• Inchi： 1S/C5H7NO2S/c7-5(8)3-1-2-4(9)6-3/h3H,1-2H2,(H,6,9)(H,7,8)/t3-/m0/s1
• InChI Key： SBAXTNNTHGLNJX-VKHMYHEASA-N
• SMILES： S=C1CC[C@@H](C(=O)O)N1

Computed Properties

• Exact Mass: 145.01981
• Monoisotopic Mass: 145.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 49.33